Cas no 2228637-24-7 (2-1-(1,2,3-thiadiazol-4-yl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(1,2,3-thiadiazol-4-yl)cyclopropylpropan-2-amine
• CAS No: 2228637-24-7
• MF: C₈H₁₃N₃S
• MW: 183.273919820786
• CID: 6042677
• PubChem ID: 165970420
• Update Time: 2025-10-18

2-1-(1,2,3-thiadiazol-4-yl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(1,2,3-thiadiazol-4-yl)cyclopropylpropan-2-amine
• 2228637-24-7
• EN300-1783041
• 2-[1-(1,2,3-thiadiazol-4-yl)cyclopropyl]propan-2-amine

• Inchi： 1S/C8H13N3S/c1-7(2,9)8(3-4-8)6-5-12-11-10-6/h5H,3-4,9H2,1-2H3
• InChI Key： BYIJCCSVQHVVOQ-UHFFFAOYSA-N
• SMILES： S1C=C(C2(C(C)(C)N)CC2)N=N1

Computed Properties

• Exact Mass: 183.08301860g/mol
• Monoisotopic Mass: 183.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80Ų

Additional information on 2-1-(1,2,3-thiadiazol-4-yl)cyclopropylpropan-2-amine

2-(1,2,3-Thiadiazol-4-yl)cyclopropylpropan-2-amine (CAS No. 2228637-24-7)

The compound 2-(1,2,3-thiadiazol-4-yl)cyclopropylpropan-2-amine (CAS No. 2228637-24-7) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiadiazole derivatives, which are known for their versatile reactivity and unique electronic properties. The molecule's structure consists of a cyclopropane ring fused with a thiadiazole moiety and an amino group, making it a valuable substrate for further functionalization and exploration in synthetic chemistry.

Recent studies have highlighted the importance of thiadiazole-containing compounds in drug discovery and material science. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that analogs of 1,2,3-thiadiazole derivatives exhibit potent anti-inflammatory and anticancer activities. These findings suggest that cyclopropylpropanamine derivatives like the compound in question could serve as lead compounds for developing novel therapeutic agents.

In terms of synthesis, cyclopropylpropanamine derivatives are typically prepared through a combination of cyclopropanation reactions and nucleophilic substitution. The integration of the thiadiazole ring into the molecule enhances its stability and reactivity, making it suitable for applications in catalysis and polymer chemistry. For example, a study in *Chemical Communications* reported that such compounds can act as efficient catalysts in asymmetric synthesis, opening new avenues for green chemistry.

The 1,2,3-thiadiazole moiety in this compound plays a crucial role in its electronic properties. The sulfur atom within the ring contributes to its aromaticity and electron-withdrawing effects, which are essential for its reactivity in various chemical transformations. This makes cyclopropylpropanamine derivatives ideal candidates for exploring new reaction mechanisms and designing advanced materials.

Moreover, the amino group attached to the cyclopropane ring adds another layer of functionality to this compound. This group can participate in hydrogen bonding and other non-covalent interactions, which are critical for its solubility and bioavailability. As highlighted in a recent review in *Advanced Drug Delivery Reviews*, such functional groups are often exploited to improve the pharmacokinetic profiles of drug candidates.

In conclusion, cyclopropylpropanamine derivatives like 2-(1,2,3-thiadiazol-4-yl)cyclopropylpropan-2-amine (CAS No. 2228637-24-7) represent a promising class of compounds with diverse applications across multiple disciplines. Their unique structural features and reactivity make them valuable tools for advancing research in drug discovery, catalysis, and materials science.